Iodomethane

• CAS No.: 74-88-4
• Product Name: Iodomethane
• Molecular Formula: CH3I
• Molecular Weight: 141.939 g/mol
• IUPAC Name: iodomethane
• Standard InChI: InChI=1S/CH3I/c1-2/h1H3
• Standard InChIKey: INQOMBQAUSQDDS-UHFFFAOYSA-N
• Impurities: IODINE MAY BE PRESENT AS AN IMPURITY.
• SMILES: CI
• Canonical SMILES: CI
• Boiling Point: 108.3 °F at 760 mm Hg (NTP, 1992); 42.5 °C; 109°F
• Colorform: Colorless, transparent liquid (turns brown on exposure to light)
• Density: 2.279 at 68 °F (USCG, 1999); 2.28 @ 20 °C/4 °C; Relative density (water = 1): 2.3; 2.28
• Melting Point: -87.6 °F (NTP, 1992); -66.4 °C; -66.5 °C; -88°F
• Physical Description: Methyl iodide appears as a colorless liquid that turns brown on exposure to light. Denser than water. Contact may irritate skin, eyes and mucous membranes. Very toxic by ingestion, inhalation and skin absorption.; Liquid; COLOURLESS LIQUID WITH CHARACTERISTIC ODOUR. TURNS BROWN ON EXPOSURE TO LIGHT AND MOISTURE.; Colorless liquid with a pungent, ether-like odor.; Colorless liquid with a pungent, ether-like odor. [Note: Turns yellow, red, or brown on exposure to light & moisture.]
• Description: Iodomethane is a member of the class of iodomethanes that is methane in which one of the hydrogens is replaced by iodine. It has a role as a fumigant insecticide. It is a member of methyl halides and a member of iodomethanes.; Methyl iodide appears as a colorless liquid that turns brown on exposure to light. Denser than water. Contact may irritate skin, eyes and mucous membranes. Very toxic by ingestion, inhalation and skin absorption.; Methyl iodide is used as an intermediate in the manufacture of some pharmaceuticals and pesticides, in methylation processes, and in the field of microscopy. In humans, acute (short-term) exposure to methyl iodide by inhalation may depress the central nervous system (CNS), irritate the lungs and skin, and affect the kidneys. Massive acute inhalation exposure to methyl iodide has led to pulmonary edema. Acute inhalation exposure of humans to methyl iodide has resulted in nausea, vomiting, vertigo, ataxia, slurred speech, drowsiness, skin blistering, and eye irritation. Chronic (long-term) exposure of humans to methyl iodide by inhalation may affect the CNS and cause skin burns. EPA has not classified methyl iodide for potential carcinogenicity.
• Shelf Life: COLORLESS LIQUID THAT TURNS YELLOW, RED OR BROWN WHEN EXPOSED TO LIGHT & MOISTURE.
• Solubility: 10 to 50 mg/mL at 64° F (NTP, 1992); 0.10 M; Miscible with alcohol, ether.; Sol in acetone; SOL IN CARBON TETRACHLORIDE; 1.39X10+4 mg/l at 20 °C in water; Solubility in water, g/100ml at 20 °C: 1.4; 1%
• Synonyms: iodomethane; iodomethane-D3; methyl iodide; methyl iodide, 11C-labeled; methyl iodide, 131I-labeled; methyl iodide, 132I-labeled; methyl iodide, 13C-labeled; methyl iodide, 14C-labeled; methyl iodide, 2H-labeled
• Vapor Density: 4.9 (AIR= 1); Relative vapor density (air = 1): 4.9
• Vapor Pressure: 661.76 mm Hg (USCG, 1999); 405.04 mmHg; 4.05X10+2 mm Hg @ 25 °C; Vapor pressure, kPa at 20 °C: 50; 661.76 mmHg; 400 mmHg
• PubChem Compound: 6328
• Last Modified: Nov 11 2021